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Compound of Interest

Compound Name: Basic Red 51
CAS No.: 77061-58-6
Cat. No.: B1206981
Get Quote
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Executive Summary

Basic Red 51 (BR51) is a cationic azo dye belonging to the imidazolium class.[1][2] While
primarily utilized in the cosmetic (semi-permanent hair coloring) and textile industries, its
unique physicochemical properties—specifically its permanently charged quaternary
ammonium motif and azo-conjugation—make it a critical subject of study for toxicological
mechanisms and potential repurposing in biological staining. This guide dissects the molecular
architecture, synthesis pathways, and stability profiles of BR51, providing a rigorous foundation
for experimental application and safety assessment.

Part 1: Chemical Identity & Structural Analysis
Molecular Architecture

BR51 is characterized by a "push-pull" electronic system. The molecule features an electron-
donating dimethylamino group connected via an azo bridge to an electron-withdrawing, cationic
imidazolium ring. This conjugation is responsible for its intense chromophore and high molar
extinction coefficient.
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Property Specification
2-[[4-(dimethylamino)phenyl]diazenyl]-1,3-

UPAC Name dir[T[1et(hyI-1H-?/midazol)i-iumy]chlorid(:]

Common Name Basic Red 51

CAS Registry Number 77061-58-6 (Chloride salt)

Molecular Formula C13H18CINs

Molecular Weight 279.77 g/mol

Chromophore Class Monoazo / Cationic

Charge Character Permanently Cationic (Quaternary Ammonium)

Structural Dynamics & Resonance

The stability of BR51 is governed by the resonance between the neutral azo form and the
hydrazone tautomer, although the cationic nature of the imidazolium ring heavily favors the
delocalized azo form. The quaternary nitrogen on the imidazole ring provides a permanent
positive charge, independent of pH, facilitating strong ionic bonding with anionic substrates
(e.g., carboxyl residues in keratin or phosphate backbones in DNA).

Part 2: Physicochemical Properties[1]
Solubility and pH Stability

BR51 exhibits high water solubility due to its ionic character. Its stability is pH-dependent; while
the imidazolium core is robust, the azo linkage is susceptible to reductive cleavage under
extreme conditions or enzymatic action.
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Solvent/Condition

Solubility/Stability Profile

Mechanism

Water

Soluble (>10 g/L)

Solvation of the cationic
imidazolium and chloride

counterion.

Ethanol

Moderately Soluble

Polar interactions; useful for

formulation delivery.

pH 3.5-9.0

Stable

Optimal range for formulation;

chromophore remains intact.

Strong Acid (< pH 2)

Protonation

Protonation of the
dimethylamino group
(auxochrome) leads to a
hypsochromic shift (color

loss/change).

Strong Alkali (> pH 10)

Hydrolysis Risk

Potential nucleophilic attack on
the imidazolium ring or azo

bond degradation.

Spectral Characteristics

e (Absorption Maximum): ~530 nm (Water).

o Note: The absorption peak in the green region (530 nm) results in the visual perception of

a deep red/violet color.

e Molar Extinction Coefficient (

): High (> 40,000 M—*cm™1), indicating strong light absorption efficiency suitable for low-

concentration detection.

Part 3: Synthesis & Impurity Profile

Synthetic Route

The synthesis of BR51 follows a classic azo coupling pathway, critical for understanding

potential impurity profiles in raw materials.
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Step 1: Diazotization The precursor, 2-amino-1,3-dimethylimidazolium chloride, is treated with
sodium nitrite (

) in hydrochloric acid (
) at low temperatures (0-5°C) to generate the diazonium salt.

Step 2: Azo Coupling The diazonium intermediate undergoes electrophilic aromatic substitution
with

-dimethylaniline at the para position.

Synthesis Workflow Visualization
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Caption: Step-wise synthesis of Basic Red 51 via diazotization and coupling, highlighting
critical control points for purity.

Part 4: Biological Interaction & Safety Mechanisms

For drug development professionals, understanding the toxicology of BR51 is paramount,
particularly its metabolic fate and interaction with cellular machinery.
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Metabolic Fate & Mutagenicity

BR51 is an azo dye.[1] Azo bonds are susceptible to cleavage by azoreductase enzymes
(found in liver and skin bacteria), potentially releasing aromatic amines.

o Mutagenicity: BR51 has shown mixed results in Ames tests. It is mutagenic in Salmonella
typhimurium strain TA98 (frameshift mutation) but generally negative in others.

» Clastogenicity: Studies on human lymphocytes have shown BR51 to be non-clastogenic (no

chromosomal breakage).

Cytotoxicity Pathway (HaCaT Model)

Research indicates that BR51 can induce cytotoxicity in keratinocytes (HaCaT cells) via
oxidative stress. The cationic nature facilitates cellular uptake, leading to mitochondrial

dysfunction.
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Caption: Proposed cytotoxic mechanism of BR51 in human keratinocytes involving ROS
generation and Caspase-3 mediated apoptosis.[2]

Part 5: Experimental Protocols
Analytical Quantification (HPLC-DAD)

To validate purity or concentration in biological matrices, the following HPLC protocol is
recommended as a self-validating system.

System Suitability:

e Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 um).
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» Mobile Phase A: 0.1% Formic Acid in Water (Buffer).
e Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 20 min.
o Detection: Diode Array Detector (DAD) at 530 nm.
e Flow Rate: 1.0 mL/min.
Validation Criteria:
o Retention Time Stability:
0.1 min between injections.
e Linearity:
for concentrations 1-100 pg/mL.

» Resolution: Peak resolution (

) > 2.0 from any impurity peaks.

Stability Testing Workflow

This protocol determines the dye's stability under physiological or formulation conditions.
o Preparation: Dissolve BR51 to 1 mM in Phosphate Buffered Saline (PBS), pH 7.4.
» Stress Conditions:

o Thermal: Incubate at 40°C for 48 hours.

o Oxidative: Add 1%

(mimicking oxidative hair dye activation).[3]

o Photostability: Expose to UV/VIS light (xenon lamp) for 24 hours.
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e Analysis: Aliquot at T=0, T=24h, T=48h. Analyze via HPLC-DAD (Protocol 5.1).

o Acceptance: Recovery > 95% indicates stability. < 90% requires degradation product
identification via LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Chemical Architecture and
Stability Profiles of Basic Red 51]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206981/docs#technical-whitepaper-chemical-
architecture-and-stability-profiles-of-basic-red-51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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